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Introduction

The Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) is a semi-structured,

standardized assessment considered a "gold standard" for the observational assessment of

individuals suspected of having an autism spectrum disorder (ASD).[1][2][3] The instrument is

composed of five distinct modules, each tailored to a specific chronological age and level of

expressive language.[4][5] Selecting the correct module is a critical first step for a valid

administration, as using an inappropriate module can lead to invalid scores.[6] These notes

provide a detailed protocol and data summary to guide researchers, scientists, and drug

development professionals in the appropriate selection of an ADOS-2 module. The

administration of the ADOS-2 should be conducted by a trained clinician as part of a

comprehensive evaluation.[1][5]

Data Presentation: ADOS-2 Module Selection
Criteria
The selection of one of the five ADOS-2 modules is based on the individual's chronological age

and their expressive language ability.[4][7] The following table summarizes the specific criteria

for each module.
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Module Chronological Age
Expressive Language
Level

Toddler Module 12 to 30 months
Does not consistently use

phrase speech.[4][7]

Module 1 31 months and older
Does not consistently use

phrase speech.[4][7]

Module 2 Any age
Uses phrase speech but is not

verbally fluent.[4][7]

Module 3
Children and young

adolescents
Verbally fluent.[4][7]

Module 4 Older adolescents and adults Verbally fluent.[4][7]

Experimental Protocol for Module Selection
This protocol outlines the systematic process for determining the appropriate ADOS-2 module

for an individual. The assessment typically requires 40 to 60 minutes to administer.[4][7]

Objective: To accurately select one of the five ADOS-2 modules based on the examinee's age

and expressive language skills to ensure a valid assessment of ASD-related behaviors.

Personnel: This protocol must be carried out by a clinician with specific training in ADOS-2

administration and interpretation.[3][5]

Methodology:

Step 1: Determine Chronological Age 1.1. Obtain the individual's date of birth and the date of

the planned assessment. 1.2. Calculate the individual's precise chronological age in months.

1.3. This initial age determination will narrow the potential module choices, particularly for

toddlers and young children. For example, individuals between 12 and 30 months are

candidates for the Toddler Module, while those 31 months and older are candidates for Module

1, provided they meet the language criteria.[4][8]

Step 2: Assess Expressive Language Level 2.1. The most critical step is to determine the

individual's current level of expressive language. This is not a formal language assessment but
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a clinical judgment based on observation and language sampling. 2.2. Defining Language

Levels:

Pre-verbal or Single Words (No Phrase Speech): The individual does not consistently use
non-echoed, three-word phrases that include a verb. They may be nonverbal or primarily use
single words to communicate.[9] This level corresponds to the Toddler Module or Module 1.
Phrase Speech (Not Verbally Fluent): The individual consistently uses non-echoed phrases
of three or more words and may use some simple sentences, but does not meet the criteria
for verbal fluency.[4][10] This level corresponds to Module 2.
Verbally Fluent: The individual can produce a range of sentence structures, including
complex sentences that connect ideas with logical connections (e.g., using terms like
"because" or "if").[11] Their grammar may have some errors, but their language is flexible
and suitable for conversation. This level corresponds to Module 3 or Module 4.

Step 3: Apply Selection Criteria and Choose the Module 3.1. For individuals aged 12-30

months:

If they do not consistently use phrase speech, select the Toddler Module.[4] 3.2. For
individuals aged 31 months and older:
If they do not consistently use phrase speech, select Module 1.[4] 3.3. For individuals of any
age with phrase speech but not verbal fluency:
Select Module 2.[4] 3.4. For verbally fluent individuals:
If they are a child or young adolescent, select Module 3.[4]
If they are an older adolescent or adult, select Module 4.[4] The distinction between Module
3 and 4 often relates to the appropriateness of tasks; Module 3 uses more toy-based
activities, while Module 4 is more conversational.[11]

Visualization: Module Selection Workflow
The following diagram illustrates the decision-making process for selecting the correct ADOS-2

module.
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Caption: Decision workflow for selecting the appropriate ADOS-2 module.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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